Cas no 1566557-17-2 (1-(1-acetylpyrrolidin-2-yl)-2-bromoethan-1-one)

• Product Name: 1-(1-acetylpyrrolidin-2-yl)-2-bromoethan-1-one
• CAS No: 1566557-17-2
• MF: C₈H₁₂BrNO₂
• MW: 234.090381622314
• MDL: MFCD32071907
• CID: 5301733
• PubChem ID: 83824179
• Update Time: 2025-07-21

1-(1-acetylpyrrolidin-2-yl)-2-bromoethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1-acetyl-2-pyrrolidinyl)-2-bromo-
• 1-(1-acetylpyrrolidin-2-yl)-2-bromoethan-1-one

• MDL： MFCD32071907
• Inchi： 1S/C8H12BrNO2/c1-6(11)10-4-2-3-7(10)8(12)5-9/h7H,2-5H2,1H3
• InChI Key： UEJJPWPPZUAQJT-UHFFFAOYSA-N
• SMILES： C(=O)(C1CCCN1C(C)=O)CBr

Additional information on 1-(1-acetylpyrrolidin-2-yl)-2-bromoethan-1-one

Comprehensive Overview of 1-(1-Acetylpyrrolidin-2-yl)-2-Bromoethan-1-one (CAS No. 1566557-17-2)

1-(1-Acetylpyrrolidin-2-yl)-2-bromoethan-1-one, identified by its CAS number 1566557-17-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a pyrrolidine ring with an acetyl group and a bromoethyl ketone moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel therapeutic agents targeting neurological and metabolic disorders.

In recent years, the demand for high-purity intermediates like 1-(1-acetylpyrrolidin-2-yl)-2-bromoethan-1-one has surged due to advancements in precision medicine and bioconjugation techniques. The compound's reactive bromoethyl group allows for selective modifications, enabling the creation of tailored molecules for cancer research and enzyme inhibition studies. A growing trend in scientific literature highlights its role in optimizing structure-activity relationships (SAR), a critical aspect of modern drug design.

From a synthetic perspective, CAS 1566557-17-2 is often utilized in cross-coupling reactions and nucleophilic substitutions, aligning with the industry's shift toward green chemistry principles. Laboratories prioritize its use in catalyzed transformations to minimize waste and improve yield efficiency. This aligns with broader environmental concerns, as researchers seek sustainable alternatives to traditional synthetic routes.

The compound's stability under controlled conditions makes it suitable for high-throughput screening (HTS) platforms, a key focus area for AI-driven drug discovery. As computational models become more sophisticated, the need for reliable building blocks like 1-(1-acetylpyrrolidin-2-yl)-2-bromoethan-1-one has intensified. Its compatibility with automated synthesis systems further enhances its appeal in industrial and academic settings.

Quality control remains paramount when working with 1566557-17-2, as impurities can significantly impact downstream applications. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to verify its purity. This emphasis on quality reflects the broader pharmaceutical industry's commitment to regulatory compliance and patient safety standards.

Looking ahead, the versatility of 1-(1-acetylpyrrolidin-2-yl)-2-bromoethan-1-one positions it as a critical component in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design. Its ability to serve as a molecular scaffold underscores its enduring relevance in cutting-edge research. As synthetic methodologies evolve, this compound is poised to play a pivotal role in addressing unmet medical needs through innovative chemical strategies.